![molecular formula C20H28Cl2N2 B6271292 N,N-dibenzylazepan-4-amine dihydrochloride CAS No. 2763780-81-8](/img/no-structure.png)
N,N-dibenzylazepan-4-amine dihydrochloride
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Overview
Description
N,N-dibenzylazepan-4-amine dihydrochloride (DBAD) is an organic compound that has been used in scientific research for a variety of purposes. It is a white, crystalline solid that is soluble in water. DBAD is a derivative of azepane, an aromatic heterocyclic compound that is composed of five carbon atoms and two nitrogen atoms. It is a versatile compound that has been used in a variety of research applications, including the synthesis of other compounds, the study of biochemical and physiological effects, and the investigation of the mechanism of action. The purpose of
Scientific Research Applications
N,N-dibenzylazepan-4-amine dihydrochloride has been used in a variety of scientific research applications, including the synthesis of other compounds, the study of biochemical and physiological effects, and the investigation of the mechanism of action. In terms of synthesis, this compound has been used as a starting material for the synthesis of a variety of compounds, including those used in pharmaceuticals and other drugs. This compound has also been used in the study of biochemical and physiological effects, including the effects of various drugs on the body. Finally, this compound has been used in the investigation of the mechanism of action of various drugs, including the study of how drugs interact with the body’s enzymes and receptors.
Mechanism of Action
The mechanism of action of N,N-dibenzylazepan-4-amine dihydrochloride is not fully understood. However, it is believed that this compound acts as an agonist at the 5-HT2A serotonin receptor, which is involved in the regulation of mood, emotion, and behavior. Additionally, this compound has been shown to interact with the dopamine and norepinephrine transporters, which are involved in the regulation of reward and pleasure.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of serotonin and dopamine in the brain, resulting in a feeling of well-being and increased alertness. This compound has also been shown to reduce anxiety and depression-like symptoms, as well as to reduce the symptoms of Parkinson’s disease. In addition, this compound has been shown to have anti-inflammatory and analgesic effects, as well as to reduce the symptoms of alcohol withdrawal.
Advantages and Limitations for Lab Experiments
There are several advantages to using N,N-dibenzylazepan-4-amine dihydrochloride in lab experiments. It is a relatively inexpensive compound, and it is easy to synthesize and store. Additionally, it is a highly versatile compound that can be used for a variety of research applications. However, there are some limitations to using this compound in lab experiments. For example, it is not very soluble in water, so it is difficult to use in aqueous solutions. Additionally, this compound is not as stable as some other compounds, so it can degrade over time.
Future Directions
There are a number of possible future directions for research involving N,N-dibenzylazepan-4-amine dihydrochloride. One possible direction is the development of more effective and specific drugs that target the 5-HT2A serotonin receptor. Additionally, research could be conducted to investigate the effects of this compound on other receptors and enzymes, as well as to explore its potential therapeutic applications. Finally, research could be conducted to investigate the effects of this compound on other physiological processes, such as inflammation, pain, and addiction.
Synthesis Methods
N,N-dibenzylazepan-4-amine dihydrochloride can be synthesized through a number of methods. One of the most common methods is the reaction of dibenzylchloride and an amine in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction produces a dibenzylazepane which is then converted to this compound by reacting it with hydrochloric acid. Another method of synthesizing this compound is the reaction of a dibenzylchloride and an amine in the presence of a strong base such as sodium hydride. This method produces a dibenzylazepane, which is then converted to this compound by reacting it with hydrochloric acid.
Properties
{ "Design of the Synthesis Pathway": "The synthesis of N,N-dibenzylazepan-4-amine dihydrochloride can be achieved through a multi-step process involving the reaction of benzylamine with various reagents to form the desired product.", "Starting Materials": [ "Benzylamine", "4-chlorobutyronitrile", "Sodium hydride", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: Benzylamine is reacted with 4-chlorobutyronitrile in the presence of sodium hydride to form N-benzyl-4-chlorobutanamide.", "Step 2: N-benzyl-4-chlorobutanamide is then reduced with sodium borohydride to form N-benzyl-4-chlorobutylamine.", "Step 3: N-benzyl-4-chlorobutylamine is then reacted with sodium cyanoborohydride to form N-benzyl-4-aminobutylamine.", "Step 4: N-benzyl-4-aminobutylamine is then reacted with benzyl chloride in the presence of sodium hydride to form N,N-dibenzyl-4-aminobutylamine.", "Step 5: N,N-dibenzyl-4-aminobutylamine is then reacted with hydrochloric acid in ethanol to form N,N-dibenzylazepan-4-amine dihydrochloride." ] } | |
2763780-81-8 | |
Molecular Formula |
C20H28Cl2N2 |
Molecular Weight |
367.4 |
Purity |
95 |
Origin of Product |
United States |
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